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Compound of Interest

Compound Name: 2-Chloro-3-methylbenzonitrile

Cat. No.: B1356066 Get Quote

An In-Depth Technical Guide to 2-Chloro-3-methylbenzonitrile: Theoretical Properties,

Computational Analysis, and Synthetic Protocols

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2-Chloro-3-methylbenzonitrile, a

key chemical intermediate in the development of novel pharmaceuticals and agrochemicals.

Designed for researchers, medicinal chemists, and process development scientists, this

document synthesizes its core physicochemical properties, spectroscopic profile, computational

analysis, and practical synthetic methodologies. The narrative emphasizes the causal

relationships between molecular structure and observable properties, providing a framework for

its effective application in research and development.

Core Molecular Identity and Physicochemical Profile
2-Chloro-3-methylbenzonitrile (CAS No. 15013-71-5) is a disubstituted benzonitrile featuring

a chloro and a methyl group at the 2- and 3-positions, respectively.[1][2][3] This specific

substitution pattern imparts distinct electronic and steric properties that govern its reactivity and

physical behavior.

The nitrile group (C≡N) is a strong electron-withdrawing group, influencing the aromatic ring's

electron density. The ortho-chloro substituent further enhances this effect, while the adjacent

methyl group provides some electron-donating character and significant steric hindrance
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around the 2- and 3-positions. This electronic interplay is fundamental to its utility as a synthetic

building block.

Molecular Structure
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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